9beta-Pimara-7,15-diene
Overview
Description
9beta-pimara-7,15-diene is a pimaradiene.
Scientific Research Applications
Biosynthesis in Rice Phytoalexin :
- 9beta-Pimara-7,15-diene is involved in the biosynthesis of momilactone A, a rice diterpene phytoalexin. This compound is synthesized in rice leaves through dehydrogenation, with UV irradiation inducing this biosynthesis pathway (Atawong, Hasegawa, & Kodama, 2002).
Synthetic Studies :
- Efforts have been made to synthesize 9beta-Pimara-7,15-diene, which is a putative biosynthetic intermediate of momilactones. The synthesis involves constructing the C-13 quaternary carbon center and helps understand its role in natural biosynthetic pathways (Yajima et al., 2011).
Microbiological Transformation :
- 9beta-Pimara-7,15-diene undergoes transformation when treated with the fungus Gibberella fujikuroi. This transformation leads to various compounds, demonstrating its biochemical versatility and potential applications in microbiology (Fraga et al., 2009).
Antifungal Properties :
- Isopimarane diterpenes, which include derivatives of 9beta-Pimara-7,15-diene, show antifungal activity against pathogens like Cladosporium cucumerinum and Candida albicans. This suggests its potential use in developing antifungal agents (Rasoamiaranjanahary et al., 2003).
Role in Plant Defense :
- 9beta-Pimara-7,15-diene is identified as a crucial compound in the biosynthesis of momilactones, which are both phytoalexins and allelochemicals in rice. This indicates its role in plant defense mechanisms (Wilderman et al., 2004).
Inhibitory Activities in Pharmacology :
- Compounds derived from 9beta-Pimara-7,15-diene show inhibitory activity against protein tyrosine phosphatase 1B, which is significant for diabetes treatment. This highlights its potential pharmacological applications (Jung et al., 2012).
properties
Product Name |
9beta-Pimara-7,15-diene |
|---|---|
Molecular Formula |
C20H32 |
Molecular Weight |
272.5 g/mol |
IUPAC Name |
(2R,4aR,4bS,8aS)-2-ethenyl-2,4b,8,8-tetramethyl-3,4,4a,5,6,7,8a,9-octahydro-1H-phenanthrene |
InChI |
InChI=1S/C20H32/c1-6-19(4)13-10-16-15(14-19)8-9-17-18(2,3)11-7-12-20(16,17)5/h6,8,16-17H,1,7,9-14H2,2-5H3/t16-,17+,19-,20-/m1/s1 |
InChI Key |
VCOVNILQQQZROK-PIKOESSRSA-N |
Isomeric SMILES |
C[C@]1(CC[C@@H]2C(=CC[C@@H]3[C@@]2(CCCC3(C)C)C)C1)C=C |
Canonical SMILES |
CC1(CCCC2(C1CC=C3C2CCC(C3)(C)C=C)C)C |
synonyms |
3beta-hydroxy-9beta-pimara-7,15-dien-19,6beta-olide 9beta-pimara-7,15-diene pimara-7,15-diene |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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